Cas no 830325-99-0 (Benzaldehyde, 4-(7-phenyl-2,1,3-benzothiadiazol-4-yl)-)

Benzaldehyde, 4-(7-phenyl-2,1,3-benzothiadiazol-4-yl)- structure
830325-99-0 structure
Product name:Benzaldehyde, 4-(7-phenyl-2,1,3-benzothiadiazol-4-yl)-
CAS No:830325-99-0
MF:C19H12N2OS
MW:316.37638
CID:679379
PubChem ID:71416561

Benzaldehyde, 4-(7-phenyl-2,1,3-benzothiadiazol-4-yl)- Chemical and Physical Properties

Names and Identifiers

    • Benzaldehyde, 4-(7-phenyl-2,1,3-benzothiadiazol-4-yl)-
    • 4-(7-phenyl-2,1,3-benzothiadiazol-4-yl)benzaldehyde
    • DTXSID50835940
    • 830325-99-0
    • Inchi: InChI=1S/C19H12N2OS/c22-12-13-6-8-15(9-7-13)17-11-10-16(14-4-2-1-3-5-14)18-19(17)21-23-20-18/h1-12H
    • InChI Key: VFKFVPNLFGUPFX-UHFFFAOYSA-N
    • SMILES: C1=CC=C(C=C1)C2=CC=C(C3=NSN=C23)C4=CC=C(C=C4)C=O

Computed Properties

  • Exact Mass: 316.06703418g/mol
  • Monoisotopic Mass: 316.06703418g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 3
  • Complexity: 404
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.5
  • Topological Polar Surface Area: 71.1Ų

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